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Compound of Interest

Compound Name:
7-Bromo-1-methylindoline-2,3-

dione

CAS No.: 906660-35-3

Cat. No.: B2862226

Get Quote

Introduction & Compound Profile
7-Bromo-1-methylindoline-2,3-dione is a halogenated N-methylated isatin derivative. The

introduction of the bromine atom at the C7 position, combined with N-methylation, significantly

alters the electronic properties and lipophilicity of the core isatin scaffold compared to its parent

compounds. These modifications are critical for enhancing membrane permeability and

metabolic stability in drug candidates.

This guide outlines a self-validating analytical workflow to confirm identity, regiochemistry

(distinguishing from the common 5-bromo isomer), and purity.
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Property Specification

IUPAC Name 7-Bromo-1-methylindoline-2,3-dione

CAS Number 906660-35-3

Molecular Formula

C

H

BrNO

Molecular Weight 240.06 g/mol

Monoisotopic Mass
238.96 (for

Br)

Appearance Orange to Red Crystalline Solid

Solubility
Soluble in DMSO, DMF, DCM; Sparingly soluble

in MeOH; Insoluble in Water

Analytical Workflow Strategy
The following workflow ensures complete structural validation. The critical path involves

distinguishing the 7-bromo regioisomer from the 5-bromo analog using NMR dynamics and

confirming the halogen presence via Mass Spectrometry isotope profiling.
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Figure 1: Analytical Characterization Workflow. Blue nodes indicate input/process, Diamond

indicates decision gate, Green indicates final output.

Protocol 1: Structural Elucidation via NMR[4]
Distinguishing 7-bromo-1-methylisatin from 5-bromo-1-methylisatin is the most critical analytical

challenge. In the 5-bromo isomer, the proton at C7 is present and spatially close to the N-

methyl group. In the 7-bromo isomer, C7 is substituted, eliminating this proton.

Experimental Parameters
Instrument: 400 MHz or higher (600 MHz recommended for NOE studies).

Solvent: DMSO-

(Preferred for solubility) or CDCl

.

Temperature: 298 K.

Expected H NMR Chemical Shifts (DMSO- )

Proton Assignment Multiplicity

Approx.[1][2][3]
Shift (

ppm)

Diagnostic Feature

N-CH Singlet (3H) 3.20 – 3.50
Sharp singlet confirms

N-methylation.

H-4 Doublet (d) 7.50 – 7.60 Coupled to H-5.

H-5 Triplet (t) / dd 7.00 – 7.15
Coupled to H-4 and H-

6.

H-6 Doublet (d) 7.60 – 7.75

Coupled to H-5;

Deshielded by

adjacent Br.
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Note: In the 7-bromo isomer, the aromatic region integrates to 3 protons. The pattern is

typically d-t-d or d-dd-d depending on resolution.

Critical Validation: NOESY/ROESY Experiment
To conclusively prove the Bromine is at position 7:

Run a 2D NOESY spectrum.

Target Interaction: Look for cross-peaks between the N-Methyl singlet (~3.2 ppm) and the

Aromatic region.

7-Bromo Isomer (Target):NO cross-peak observed. The C7 position is occupied by Br; the

nearest proton (H6) is too far for a strong NOE signal.

5-Bromo Isomer (Impurity):Strong cross-peak observed between N-Me and H7 (doublet

around 7.4-7.8 ppm).

Protocol 2: Mass Spectrometry (Isotope Profiling)
Bromine possesses a unique isotopic signature that serves as a "fingerprint" for identity

confirmation.

Methodology
Ionization: ESI+ (Electrospray Ionization, Positive Mode) or APCI.

Solvent: Methanol + 0.1% Formic Acid.[4]

Acceptance Criteria
Base Peak: Observe

at m/z 240.0 (approx).

Isotope Pattern (The "1:1 Rule"):

Bromine exists as
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Br (50.7%) and

Br (49.3%).

The mass spectrum MUST show two peaks of nearly equal intensity separated by 2 mass

units.

Peak A: m/z ~240 (

Br isotope)

Peak B: m/z ~242 (

Br isotope)

Ratio: Intensity of Peak A / Peak B

1.0.

Failure to observe this 1:1 doublet indicates de-bromination or incorrect synthesis.

Protocol 3: HPLC Purity Profiling
Isatin derivatives can degrade via ring-opening (hydrolysis) under basic conditions. A robust

Reverse-Phase method is required to separate the intact drug from hydrolyzed "isatinic acid"

impurities.

Method Parameters

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2862226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition

Column

C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x

100 mm, 3.5

m

Mobile Phase A
Water + 0.1% Formic Acid (Maintains acidic pH

to prevent ring opening)

Mobile Phase B Acetonitrile (ACN)

Flow Rate 1.0 mL/min

Gradient

0-2 min: 10% B (Isocratic hold)2-15 min: 10%

90% B (Linear Gradient)15-18 min: 90% B

(Wash)18-20 min: 10% B (Re-equilibration)

Detection
UV at 254 nm (Aromatic core) and 300 nm

(Conjugated ketone)

Column Temp 30°C

Data Interpretation[4][7][9][10][11][12]
Retention Time (RT): 7-Bromo-1-methylisatin is relatively lipophilic due to the Br and Methyl

groups. Expect elution late in the gradient (approx. 10-12 min).

Impurity Flag: A broad, early-eluting peak (RT < 3 min) usually indicates the hydrolyzed ring-

opened acid form (2-(2-amino-3-bromo-N-methylphenyl)-2-oxoacetic acid), often caused by

improper storage in wet solvents.
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Compound Database Entry

7-Bromo-1-methylindoline-2,3-dione (CAS 906660-35-3).[6] BLD Pharm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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